mycestericin D
mycestericin D
Brand Name:
Vulcanchem
CAS No.:
157183-67-0
VCID:
VC0141113
InChI:
InChI=1S/C21H39NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h8,10,19,23,25H,2-7,9,11-17,22H2,1H3,(H,26,27)/b10-8+/t19-,21-/m0/s1
SMILES:
CCCCCCC(=O)CCCCCCC=CCCC(C(CO)(C(=O)O)N)O
Molecular Formula:
C21H39NO5
Molecular Weight:
385.5 g/mol
mycestericin D
CAS No.: 157183-67-0
Main Products
VCID: VC0141113
Molecular Formula: C21H39NO5
Molecular Weight: 385.5 g/mol
| CAS No. | 157183-67-0 |
|---|---|
| Product Name | mycestericin D |
| Molecular Formula | C21H39NO5 |
| Molecular Weight | 385.5 g/mol |
| IUPAC Name | (E,2S,3S)-2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid |
| Standard InChI | InChI=1S/C21H39NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h8,10,19,23,25H,2-7,9,11-17,22H2,1H3,(H,26,27)/b10-8+/t19-,21-/m0/s1 |
| Standard InChIKey | CYGFHEVFZXDUGH-OQOWPKNGSA-N |
| Isomeric SMILES | CCCCCCC(=O)CCCCCC/C=C/CC[C@@H]([C@@](CO)(C(=O)O)N)O |
| SMILES | CCCCCCC(=O)CCCCCCC=CCCC(C(CO)(C(=O)O)N)O |
| Canonical SMILES | CCCCCCC(=O)CCCCCCC=CCCC(C(CO)(C(=O)O)N)O |
| Synonyms | mycestericin D mycestericin E |
| PubChem Compound | 6439504 |
| Last Modified | Nov 11 2021 |
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